4-(N,N-dibutylsulfamoyl)-N-(thieno[2,3-d]pyrimidin-4-yl)benzamide

• IUPAC Name: 4-(dibutylsulfamoyl)-N-thieno[2,3-d]pyrimidin-4-ylbenzamide
• InChI: InChI=1S/C21H26N4O3S2/c1-3-5-12-25(13-6-4-2)30(27,28)17-9-7-16(8-10-17)20(26)24-19-18-11-14-29-21(18)23-15-22-19/h7-11,14-15H,3-6,12-13H2,1-2H3,(H,22,23,24,26)
• InChI Key: UCIKJQJHMWBEKR-UHFFFAOYSA-N
• Canonical SMILES: CCCCN(CCCC)S(=O)(=O)C1=CC=C(C=C1)C(=O)NC2=C3C=CSC3=NC=N2
• Molecular Formula: C21H26N4O3S2
• Molecular Weight: 446.6 g/mol

Description

4-(N,N-dibutylsulfamoyl)-N-(thieno[2,3-d]pyrimidin-4-yl)benzamide is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound is commonly known as DBC or DBCO, and it is a sulfonamide derivative that has been synthesized using various methods.

Scientific Research Applications

Pharmacological Properties and Clinical Use

• Metoclopramide is a pharmacologically active benzamide with various clinical uses, particularly in gastrointestinal diagnostics and treatment. It assists in radiological identification of lesions, facilitates procedures like duodenal intubation, and is effective in reducing post-operative vomiting and symptoms of radiation sickness. Its pharmacodynamic studies show a rapid effect on the motility of the gastrointestinal tract, suggesting potential for compounds like 4-(N,N-dibutylsulfamoyl)-N-(thieno[2,3-d]pyrimidin-4-yl)benzamide in similar medical applications (Pinder et al., 2012).

Chemical and Biological Activity

• Quinazolines and Pyrimidines in optoelectronic materials show that the incorporation of quinazoline and pyrimidine fragments into π-extended conjugated systems is valuable for creating novel optoelectronic materials. This suggests potential research applications for compounds like this compound in the development of luminescent molecules or chelate compounds with applications in photo- and electroluminescence (Lipunova et al., 2018).

Potential Therapeutic Uses

• Hybrid Catalysts in Pyranopyrimidine Synthesis highlight the application of diverse catalysts in synthesizing pyranopyrimidine scaffolds, demonstrating the broader synthetic and medicinal applications of pyrimidine derivatives. This aligns with potential research into synthesizing and exploring the applications of compounds like this compound in medicinal chemistry (Parmar et al., 2023).